Cas no 61764-87-2 (1H-Imidazole, 4,5-dihydro-2,4,5-trimethyl-)

• Product Name: 1H-Imidazole, 4,5-dihydro-2,4,5-trimethyl-
• CAS No: 61764-87-2
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 467026
• PubChem ID: 12367426
• Update Time: 2025-04-19

1H-Imidazole, 4,5-dihydro-2,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4,5-dihydro-2,4,5-trimethyl-
• 2,4,5-trimethyl-4,5-dihydro-1H-imidazole
• 61764-87-2
• DTXSID10494613
• SCHEMBL4178600

• Inchi： 1S/C6H12N2/c1-4-5(2)8-6(3)7-4/h4-5H,1-3H3,(H,7,8)
• InChI Key： VBAQHRRODCXYPB-UHFFFAOYSA-N
• SMILES： N1C(C)=NC(C)C1C

Computed Properties

• Exact Mass: 112.10016
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• PSA: 24.39